3-(Tert-butylsulfonyl)-1-propylamine hydrochloride

• IUPAC Name: 3-tert-butylsulfonylpropan-1-amine;hydrochloride
• InChI: InChI=1S/C7H17NO2S.ClH/c1-7(2,3)11(9,10)6-4-5-8;/h4-6,8H2,1-3H3;1H
• InChI Key: IZVGWJFCEDHOSY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)S(=O)(=O)CCCN.Cl
• Molecular Formula: C7H18ClNO2S
• Molecular Weight: 215.74 g/mol

Description

“3-(Tert-butylsulfonyl)-1-propylamine hydrochloride” is a chemical compound. It is related to tert-butylsulfinyl chloride, which can react with primary and secondary amines to form tert-butylsulfinamides.

Synthesis Analysis

The synthesis of compounds related to “3-(Tert-butylsulfonyl)-1-propylamine hydrochloride” often involves the use of tert-butanesulfinamide. This compound is among the best known chiral auxiliaries in the stereoselective synthesis of amines and their derivatives. It has been extensively used in the synthesis of N-heterocycles via sulfinimines.

Chemical Reactions Analysis

Tert-butanesulfinamide, a related compound, has been used in the synthesis of N-heterocycles via sulfinimines. It offers general access to structurally diverse piperidines, pyrrolidines, azetidines, and their fused derivatives.

Scientific Research Applications

Enantioselective Synthesis

The compound 3-(Tert-butylsulfonyl)-1-propylamine hydrochloride serves as a pivotal chiral building block in the enantioselective synthesis of renin inhibitors. An efficient synthesis approach utilizing Ru-BINAP complexes demonstrates the compound's utility in pharmaceutical chemistry, especially for its application in creating enantioselectively hydrogenated products with significant ee (enantiomeric excess) values. This methodology emphasizes the compound's role in the synthesis of biologically active molecules, showcasing its importance in medicinal chemistry (Yuasa, Yuasa, & Tsuruta, 1998).

Multi-coupling Reagent

3-(Tert-butylsulfonyl)-1-propylamine hydrochloride exhibits versatility as a multi-coupling reagent in organic synthesis. Its reaction with electrophiles, including aldehydes, ketones, nitriles, and alkynes, in the presence of zinc metal, generates unsaturated sulfones. These compounds can further undergo reactions with various nucleophiles to yield highly functionalized sulfones, proving the compound's utility as a synthetic equivalent to various synthon types. This characteristic underscores its significance in synthetic organic chemistry for constructing complex molecules with diverse functionalities (Auvray, Knochel, & Normant, 1985).

Cascade Synthesis of Arylsulfonylquinolines

Another innovative application involves the synthesis of 3-arylsulfonylquinoline derivatives through a tert-butyl hydroperoxide-mediated cycloaddition process. This method does not require metals and provides a straightforward route for forming C-S bonds and quinoline rings. It demonstrates the compound's utility in pharmaceutical research, where arylsulfonylquinoline derivatives are significant due to their therapeutic potentials (Zhang et al., 2016).

Asymmetric Syntheses

Furthermore, the compound is instrumental in the asymmetric synthesis of 1-aryl-2,2,2-trifluoroethylamine hydrochlorides through diastereoselective addition of aryllithium reagents to imines. This process highlights the compound's role in producing enantiomerically enriched amines, which are crucial in developing pharmaceuticals with targeted chiral properties (Truong, Ménard, & Dion, 2007).